Cas no 56705-87-4 (N-3-(4-Aminophenoxy)phenyl-N,N-dimethylamine)

• Product Name: N-3-(4-Aminophenoxy)phenyl-N,N-dimethylamine
• CAS No: 56705-87-4
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 1077834
• PubChem ID: 12096497
• Update Time: 2025-04-20

N-3-(4-Aminophenoxy)phenyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Aminophenoxy)phenyl]-N,N-dimethylamine
• AG-L-23668
• BB 0260727
• CTK5A5595
• MolPort-000-899-043
• SureCN5954479
• SCHEMBL5954479
• DTXSID10477486
• 56705-87-4
• AKOS000318252
• SB80205
• 3-(4-aminophenoxy)-N,N-dimethylaniline
• N-3-(4-Aminophenoxy)phenyl-N,N-dimethylamine

• MDL： MFCD08686834
• Inchi： 1S/C14H16N2O/c1-16(2)12-4-3-5-14(10-12)17-13-8-6-11(15)7-9-13/h3-10H,15H2,1-2H3
• InChI Key： CIKCSTNDCHSSHE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.5Ų

N-3-(4-Aminophenoxy)phenyl-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT